Cas no 89878-56-8 (Benzene, 1-[[3-(3-methylphenyl)-2-propynyl]oxy]-4-phenoxy-)

• Product Name: Benzene, 1-[[3-(3-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
• CAS No: 89878-56-8
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 586125
• PubChem ID: 13313478
• Update Time: 2025-04-19

Benzene, 1-[[3-(3-methylphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[3-(3-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
• 1-methyl-3-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
• 1-Methyl-3-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
• 89878-56-8
• DTXSID80536413

• Inchi： 1S/C22H18O2/c1-18-7-5-8-19(17-18)9-6-16-23-20-12-14-22(15-13-20)24-21-10-3-2-4-11-21/h2-5,7-8,10-15,17H,16H2,1H3
• InChI Key： UCTHFKYAXJYBIW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 314.130679813g/mol
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų